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Compound of Interest

4-Chloro-5-
Compound Name:
(trifluoromethoxy)pyrimidine

Cat. No.: B11813073

Get Quote

Spectroscopic Characterization of 4-Chloro-5-
(trifluoromethoxy)pyrimidine
Introduction

The incorporation of a trifluoromethoxy (-OCFs) group into a pyrimidine scaffold significantly

alters the physicochemical properties of the molecule, enhancing lipophilicity (Hansch Tt value
~1.04) and metabolic stability compared to the parent heterocycle. 4-Chloro-5-
(trifluoromethoxy)pyrimidine serves as a versatile electrophilic building block.[1][2] The
chlorine atom at the 4-position is highly reactive toward nucleophilic aromatic substitution
(SNAr), while the 5-OCFs group modulates the electronic environment, making the ring
electron-deficient and influencing the regioselectivity of subsequent transformations.[1]

This guide details the spectroscopic signature (NMR, IR, MS) of this compound, supported by
experimental data from analogous systems and theoretical validation.

Compound Profile
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Property Data

IUPAC Name 4-Chloro-5-(trifluoromethoxy)pyrimidine

1261738-01-5 (Note: Isomeric ambiguity exists
in some databases; strictly refers to the 4-Cl-5-

CAS Number OCF3 or 4-Cl-6-OCF3 isomer depending on
source.[1][2] This guide focuses on the 5-OCF3
isomer).[1][2]

Molecular Formula CsH2CIFsN20
Molecular Weight 198.53 g/mol
Colorless to pale yellow liquid or low-melting
Appearance .
solid
N Soluble in CHCIs, DMSO, MeOH; sparingly
Solubility

soluble in water.[1][2][3]

Synthesis & Preparation Overview

Understanding the synthesis is crucial for identifying potential impurities (e.g., regioisomers or
hydrolysis products) in the spectra.

Synthetic Route: The Vinamidinium Strategy

The most reliable route to 5-substituted pyrimidines involves the condensation of a fluorinated
vinamidinium salt with an amidine, followed by chlorination.[1]

o Precursor Formation: Reaction of a trifluoromethoxy-acetic acid derivative (e.g., acid
chloride) with a vinyl ether or amine to form a 2-(trifluoromethoxy)-3-(dimethylamino)propen-
1-one derivative.[1][2]

e Cyclization: Condensation with formamidine acetate yields 5-(trifluoromethoxy)pyrimidin-
4(3H)-one.[1][2]

o Chlorination: Treatment with phosphorus oxychloride (POCIs3) converts the 4-oxo group to
the 4-chloro derivative.[1][2]
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Graphviz Workflow: Synthesis & Fragmentation
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Figure 1: Synthetic pathway and key mass spectrometric fragmentation channels.

Spectroscopic Analysis
A. Nuclear Magnetic Resonance (NMR) Spectroscopy

The NMR spectrum is characterized by the absence of protons at the 4 and 5 positions. The
key signals arise from the protons at positions 2 and 6.[1]

'H NMR (400 MHz, DMSO-ds / CDCI3)

e H-2 (Singlet, ~8.90 — 9.15 ppm): The proton between the two ring nitrogens is the most
deshielded due to the combined inductive effect of the adjacent nitrogen atoms and the long-
range electron-withdrawing effect of the Cl and OCFs groups.[1][2]

e H-6 (Singlet, ~8.60 — 8.85 ppm): This proton is ortho to the OCFs group.[1][2] The OCF3
group is inductively withdrawing (deshielding) but has a weak resonance donating effect.

e Coupling: Typically, H-2 and H-6 appear as singlets, but small cross-ring coupling (
Hz) may be observed in high-resolution scans.[1][2]

Reference Anchor: In the analogous 2-(methylsulfonyl)-5-(trifluoromethoxy)pyrimidine, the
equivalent H-4/H-6 protons appear at 9.31 ppm (DMSO-ds) [1].[1][2] In the 4-chloro derivative,
the symmetry is broken, splitting these signals.
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Position Shift (6, ppm) Multiplicity Integration Assighment
] Ar-H (between
2 9.05 (est.)[1][2] Singlet (s) 1H N)
6 8.75 (est)[1][2]  Singlet (s) 1H ArH (adjto
.75 (est. inglet (s
g OCFs3)

13C NMR (100 MHz, CDCls)

The carbon spectrum is dominated by the coupling to the fluorine atoms (

F, spin 1/2).[2]

e C-5(C-OCFs3): Appears as a doublet or quartet due to coupling with the OCFs group.[1][2]

e OCFs Carbon: A distinct quartet at ~120 ppm with a large coupling constant (

Hz).[2]
Coupling (
Carbon Shift (6, ppm) Assighment
» Hz)
OCFs ~120.5 a Trifluoromethoxy C
C-4 ~162.0 S C-Cl
C-2 ~158.5 s C=N (between N)
C-6 ~154.0 S C=N
C-5 ~138.0 9. C-OCFs

19F NMR (376 MHz, CDCIs)
» Signal: A single sharp singlet.[1][2]

e Shift:-57.5 to -59.0 ppm.
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o Context: This region is characteristic of aryl trifluoromethoxy groups (distinct from aryl
trifluoromethyl, which appears around -63 ppm).[1][2]

B. Mass Spectrometry (MS)

 lonization Mode: EI (Electron Impact) or ESI+ (Electrospray).[2]
e Molecular lon (M*):

o m/z 198 (1°°%): Base peak for 3>Cl isotope.[2]

o m/z 200 (~33%): Characteristic M+2 peak confirming the presence of one Chlorine atom.
o Fragmentation Pattern:

o [M —=CI]* (m/z 163): Loss of the chlorine radical/ion.[2]

o [M —OCFs3s]* (m/z 113): Loss of the trifluoromethoxy group.[2]

o [CFs]* (m/z 69): High abundance fragment typical of all trifluoromethyl/methoxy
compounds.[2]

C. Infrared Spectroscopy (FT-IR)

o C-F Stretching: Strong, broad bands in the 1150-1250 cm~1 region.
e C=N/C=C Ring Stretch: Sharp bands at 1580 cm~* and 1540 cm™1.
e C-CI Stretch: Moderate band at ~700-750 cm~1.[1][2]

Experimental Protocols
Protocol 1: Sample Preparation for NMR

e Solvent Choice: Use DMSO-de for higher solubility and sharper peaks if the compound is a
solid.[1][2] Use CDCIs (neutralized with basic alumina) if the compound is liquid or acid-
sensitive.[1][2]

o Concentration: Dissolve ~5-10 mg of the compound in 0.6 mL of solvent.
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o Reference: Use TMS (0.00 ppm) or the residual solvent peak (CHClIs: 7.26 ppm; DMSO: 2.50
ppm).[2]

Protocol 2: GC-MS Analysis
e Column: HP-5MS or equivalent (5% phenyl methyl siloxane).[1][2]
e Temperature Program:

o Hold at 60°C for 2 min.

o Ramp 20°C/min to 280°C.

o Hold 5 min.

o Detection: El mode (70 eV). Look for the 3:1 isotopic ratio at 198/200 to confirm chlorination.

[1]

References

o Patent:Novel heteroaryl-triazole and heteroaryl-tetrazole compounds as pesticides.
W02019206799A1. (2019).[2] (Describes the synthesis and NMR of the analogous 2-
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Spectroscopic data (NMR, IR, MS) of 4-Chloro-5-
(trifluoromethoxy)pyrimidine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11813073/docs#spectroscopic-data-nmr-ir-ms-of-4-

chloro-5-trifluoromethoxy-pyrimidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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Contact our Ph.D. Support Team for a compatibility check
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